Cas no 52100-66-0 (Proline, 2-hydroxy-5-oxo-)

• Product name: Proline, 2-hydroxy-5-oxo-
• CAS No: 52100-66-0
• MF: C₅H₇NO₄
• MW: 145.113381624222
• CID: 360648
• PubChem ID: 57440358

Proline, 2-hydroxy-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Proline, 2-hydroxy-5-oxo-
• (2R)-2-hydroxy-5-oxopyrrolidine-2-carboxylic acid
• 2-Hydroxy-5-oxo-L-proline
• SCHEMBL1063522
• 2-hydroxy-5-oxoproline
• DTXSID10726446
• 52100-66-0

• Inchi： InChI=1S/C5H7NO4/c7-3-1-2-5(10,6-3)4(8)9/h10H,1-2H2,(H,6,7)(H,8,9)
• InChI Key： XWXRVFUXLXYGHK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(=O)N1)O)=O

Computed Properties

• Exact Mass: 145.03751
• Monoisotopic Mass: 145.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• XLogP3: -1.5

Experimental Properties

• PSA: 86.63
• LogP: -1.05450